Cas no 21254-22-8 (4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 21254-22-8
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• MDL: MFCD12405952
• CID: 2190535
• PubChem ID: 42609352
• Update Time: 2025-07-19

4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-1-isopropyl-1h-pyrazolo[3,4-d]pyrimidine
• 4,6-dichloro-1-propan-2-ylpyrazolo[3,4-d]pyrimidine
• 4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine
• DB-305279
• DTXSID90654990
• WAA25422
• EN300-396506
• Z1269213014
• MFCD12405952
• SY041866
• 21254-22-8
• 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-1-(1-methylethyl)-
• SCHEMBL2357706
• CS-0154198
• 4,6-DICHLORO-1-ISOPROPYLPYRAZOLO[3,4-D]PYRIMIDINE
• AKOS015918863
• SHTPXXJWYCEZPN-UHFFFAOYSA-N
• AS-38942

• MDL： MFCD12405952
• Inchi： 1S/C8H8Cl2N4/c1-4(2)14-7-5(3-11-14)6(9)12-8(10)13-7/h3-4H,1-2H3
• InChI Key： SHTPXXJWYCEZPN-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC(=N1)Cl)C(C)C

Computed Properties

• Exact Mass: 230.0126017g/mol
• Monoisotopic Mass: 230.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine

Introduction to 4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 21254-22-8) in Modern Pharmaceutical Research

4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 21254-22-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of chloro substituents at the 4 and 6 positions, along with an isopropyl group at the 1-position, contributes to its unique reactivity and functionalization possibilities, making it a valuable intermediate in drug discovery.

The pyrazolo[3,4-d]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its incorporation into numerous drug candidates. The 4,6-dichloro substitution pattern enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic aromatic substitution or other coupling reactions. Additionally, the 1-(propan-2-yl) group introduces a hydrophobic moiety that can influence solubility and metabolic stability, critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting cancer and infectious diseases. The 4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine scaffold has been investigated for its potential as an antitumor agent due to its ability to inhibit key enzymes involved in cell proliferation. For instance, studies have demonstrated its activity against kinases such as Janus kinase (JAK) and tyrosine kinase (TYK), which are aberrantly activated in various cancers. The chloro groups at the 4 and 6 positions allow for selective binding to these enzymes' ATP-binding pockets, thereby disrupting their function.

Moreover, the compound has shown promise in combating resistant bacterial strains. The pyrazolopyrimidine core can mimic natural substrates of bacterial enzymes, leading to inhibition of essential metabolic pathways. Preliminary studies have highlighted its efficacy against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA), by interfering with DNA gyrase and topoisomerase activities. This dual functionality makes it an attractive candidate for developing combination therapies that address both tumor growth and bacterial infections.

The synthetic accessibility of 4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 21254-22-8) further enhances its utility in pharmaceutical research. The compound can be readily synthesized through multi-step organic transformations starting from commercially available precursors. Recent advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. This accessibility is crucial for high-throughput screening programs aimed at identifying lead compounds for further optimization.

Recent publications have explored derivatives of this scaffold with modified substituents to enhance potency and selectivity. For example, replacing one of the chloro groups with a fluoro atom has been shown to improve binding affinity to certain protein targets while reducing off-target effects. Similarly, introducing nitrogen-containing heterocycles at the 3-position of the pyrazole ring has led to compounds with enhanced antiviral activity against RNA viruses. These modifications underscore the flexibility of the pyrazolo[3,4-d]pyrimidine core and highlight its potential for structure-based drug design.

The pharmacokinetic properties of 4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine are also under investigation to ensure optimal drug delivery and efficacy. Computational modeling techniques have been employed to predict metabolic pathways and identify potential degradation products. These studies aim to guide the design of prodrugs or analogs that exhibit improved bioavailability and reduced toxicity. Additionally, formulation strategies such as solid-state modifications have been explored to enhance stability and controlled release profiles.

In conclusion,4,6-dichloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 21254-22-8) represents a promising scaffold for developing novel therapeutic agents with applications in oncology and antimicrobial treatments. Its unique structural features enable diverse functionalization possibilities while maintaining strong biological activity. Ongoing research continues to uncover new derivatives with improved properties，underscoring the compound's significance in modern pharmaceutical innovation.